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Compound of Interest

Compound Name: Phccc

Cat. No.: B2795800 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
PHCCC (N-phenyl-7-(hydroxyimino)cyclopropa[b]chromen-1a-carboxamide) is a valuable

pharmacological tool for studying the metabotropic glutamate receptor (mGluR) system. It

primarily functions as a positive allosteric modulator (PAM) of metabotropic glutamate receptor

4 (mGluR4), enhancing the receptor's response to its endogenous ligand, glutamate.[1][2] At

higher concentrations, it can also act as an antagonist for group I mGluRs.[3][4] Its ability to

modulate mGluR activity makes it a significant compound in neuroscience research, particularly

in studies related to neuroprotection and neurodegenerative diseases.[1] Proper dissolution

and application of PHCCC are critical for obtaining reliable and reproducible results in cell

culture experiments.

Data Presentation
Quantitative data regarding the solubility and usage of PHCCC are summarized in the table

below for easy reference.
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Parameter Value Source

Solubility Soluble in DMSO [5]

Recommended Stock Solution

Solvent
Dimethyl sulfoxide (DMSO) [5][6]

Recommended Final DMSO

Concentration in Culture
≤ 0.1% [5]

Typical Working

Concentrations
3 µM - 100 µM [4]

Molecular Weight 294.31 g/mol [4]

Storage of Stock Solution

Store at -20°C for up to 1

month. Aliquot to avoid

multiple freeze-thaw cycles.

[4]

Experimental Protocols
Protocol 1: Preparation of a PHCCC Stock Solution
This protocol describes the preparation of a 100 mM stock solution of PHCCC in DMSO.

Materials:

PHCCC powder

Dimethyl sulfoxide (DMSO), cell culture grade[6][7]

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Calculate the required amount of PHCCC:

To prepare 1 ml of a 100 mM stock solution, you will need:
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Mass (mg) = Concentration (mM) × Volume (mL) × Molecular Weight ( g/mol )

Mass (mg) = 100 mM × 1 mL × 294.31 g/mol = 29.431 mg

Weigh the PHCCC powder:

In a sterile microcentrifuge tube, carefully weigh out 29.431 mg of PHCCC powder.

Dissolve in DMSO:

Add 1 mL of sterile, cell culture grade DMSO to the microcentrifuge tube containing the

PHCCC powder.

Vortex thoroughly until the powder is completely dissolved. Gentle warming in a 37°C

water bath can aid dissolution if necessary.

Storage:

Aliquot the 100 mM stock solution into smaller, single-use volumes (e.g., 10 µL or 20 µL)

in sterile microcentrifuge tubes.

Store the aliquots at -20°C.[4] It is recommended to use the stock solution within one

month to prevent loss of potency.[4] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of Working Solutions and
Treatment of Cells
This protocol outlines the dilution of the PHCCC stock solution to the final working

concentration in cell culture medium and the subsequent treatment of cells.

Materials:

100 mM PHCCC stock solution in DMSO

Pre-warmed, complete cell culture medium appropriate for your cell line

Cultured cells ready for treatment
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Pipettes and sterile filter tips

Procedure:

Determine the final working concentration:

Based on literature or your experimental design, decide on the final concentration of

PHCCC to be used (e.g., 10 µM, 30 µM, or 100 µM).

Prepare an intermediate dilution (optional but recommended):

To avoid pipetting very small volumes and to ensure accurate dilution, it is good practice to

first prepare an intermediate dilution of the stock solution in cell culture medium.

For example, to prepare a 1 mM intermediate solution from a 100 mM stock, dilute the

stock 1:100 in pre-warmed medium (e.g., add 2 µL of 100 mM stock to 198 µL of medium).

Prepare the final working solution:

Dilute the stock or intermediate solution into the final volume of cell culture medium that

will be added to your cells.

Example for a final concentration of 30 µM in 1 mL of medium:

From a 100 mM stock: Add 0.3 µL of the 100 mM stock solution to 1 mL of medium.

From a 1 mM intermediate solution: Add 30 µL of the 1 mM intermediate solution to 970

µL of medium to make 1 mL.

Important: Ensure the final concentration of DMSO in the cell culture medium does not

exceed 0.1% to avoid solvent-induced cytotoxicity.[5]

Treat the cells:

Remove the old medium from your cultured cells.

Add the freshly prepared medium containing the desired final concentration of PHCCC to

the cells.
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Include a vehicle control in your experiment by adding medium containing the same final

concentration of DMSO as the PHCCC-treated wells.

Incubate the cells for the desired treatment duration under standard cell culture conditions

(e.g., 37°C, 5% CO2).
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Caption: Workflow for preparing and using PHCCC in cell culture experiments.
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Caption: Simplified signaling pathway of mGluR4 activation by glutamate and potentiation by

PHCCC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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